N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C19H20N6O4/c1-3-4-14-11-18(27)22-19(20-14)24-16(9-12(2)23-24)21-17(26)10-13-5-7-15(8-6-13)25(28)29/h5-9,11H,3-4,10H2,1-2H3,(H,21,26)(H,20,22,27)
• InChI Key: KROGKJRMJGYKHL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N6O4
• Molecular Weight: 396.4 g/mol

Description

N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C19H20N6O4 and its molecular weight is 396.407. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

K. Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and explored their coordination with Co(II) and Cu(II) ions, leading to complexes with significant antioxidant activity. This study emphasizes the structural versatility of pyrazole-acetamide compounds in forming coordination complexes with potential biological activities (Chkirate et al., 2019).

Antimicrobial Activity

Research by S. Bondock et al. (2008) utilized a similar compound as a key intermediate to synthesize new heterocycles, demonstrating antimicrobial activity. This showcases the potential of pyrazole-acetamide derivatives in developing new antimicrobial agents (Bondock et al., 2008).

Anticancer Activity

M. M. Al-Sanea et al. (2020) designed and synthesized 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, testing them for anticancer activity against various cancer cell lines. One compound exhibited noticeable cancer cell growth inhibition, highlighting the anticancer potential of pyrazole-acetamide derivatives (Al-Sanea et al., 2020).

Dual Inhibitory Activities

A. Gangjee et al. (2008) synthesized compounds acting as dual inhibitors of thymidylate synthase and dihydrofolate reductase, indicating the potential of pyrimidine derivatives in cancer therapy due to their dual inhibitory activities (Gangjee et al., 2008).

Isoxazolines and Isoxazoles Synthesis

A. Rahmouni et al. (2014) discussed the synthesis of novel isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, contributing to the field of heterocyclic chemistry with potential applications in developing new therapeutic agents (Rahmouni et al., 2014).